Methyl 2,6-dichloro-5-methylnicotinate
Overview
Description
Methyl 2,6-dichloro-5-methylnicotinate (DMCM) is a widely used compound in the field of scientific research. It is a derivative of nicotinic acid and is commonly used for its sedative and anxiolytic properties. DMCM has been extensively studied for its mechanism of action and its effects on the biochemical and physiological processes in the body.
Mechanism of Action
Methyl 2,6-dichloro-5-methylnicotinate acts as a positive allosteric modulator of the GABA-A receptor. It enhances the binding of GABA to the receptor, leading to an increase in the inhibitory neurotransmission in the brain. This results in sedative and anxiolytic effects.
Biochemical and Physiological Effects:
Methyl 2,6-dichloro-5-methylnicotinate has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the respiratory rate and tidal volume, leading to respiratory depression. Methyl 2,6-dichloro-5-methylnicotinate also affects the cardiovascular system by decreasing heart rate and blood pressure. Additionally, Methyl 2,6-dichloro-5-methylnicotinate has been shown to affect the sleep-wake cycle by increasing the duration of non-REM sleep.
Advantages and Limitations for Lab Experiments
Methyl 2,6-dichloro-5-methylnicotinate is a widely used compound in scientific research due to its sedative and anxiolytic properties. It is relatively easy to synthesize and has a high purity. However, Methyl 2,6-dichloro-5-methylnicotinate has some limitations when used in lab experiments. It has a short half-life and can rapidly metabolize in the body, leading to variable results. Additionally, Methyl 2,6-dichloro-5-methylnicotinate can have toxic effects at high doses, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of Methyl 2,6-dichloro-5-methylnicotinate. One direction is to study the long-term effects of Methyl 2,6-dichloro-5-methylnicotinate on the brain and behavior. Another direction is to study the effects of Methyl 2,6-dichloro-5-methylnicotinate on the immune system and inflammation. Additionally, Methyl 2,6-dichloro-5-methylnicotinate can be used in combination with other compounds to study their synergistic effects. Finally, the development of new compounds based on Methyl 2,6-dichloro-5-methylnicotinate can lead to the discovery of new sedatives and anxiolytics with improved efficacy and safety profiles.
Conclusion:
In conclusion, Methyl 2,6-dichloro-5-methylnicotinate is a widely used compound in scientific research due to its sedative and anxiolytic properties. It is synthesized by reacting 2,6-dichloronicotinic acid with methyl iodide in the presence of a base. Methyl 2,6-dichloro-5-methylnicotinate acts as a positive allosteric modulator of the GABA-A receptor and has a number of biochemical and physiological effects. While Methyl 2,6-dichloro-5-methylnicotinate has some limitations, it has several future directions for study, including the study of long-term effects, effects on the immune system, and the development of new compounds.
Scientific Research Applications
Methyl 2,6-dichloro-5-methylnicotinate is commonly used as a sedative and anxiolytic agent in scientific research. It is used to induce anxiety-like behavior in animal models and to study the effects of anxiety on various physiological and biochemical processes. Methyl 2,6-dichloro-5-methylnicotinate is also used to study the GABAergic system in the brain and its role in anxiety and sedation. Additionally, Methyl 2,6-dichloro-5-methylnicotinate is used to study the effects of sedatives and anxiolytics on the respiratory system.
properties
IUPAC Name |
methyl 2,6-dichloro-5-methylpyridine-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2NO2/c1-4-3-5(8(12)13-2)7(10)11-6(4)9/h3H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFEOADOZNOOZBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1Cl)Cl)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
125850-05-7 | |
Record name | methyl 2,6-dichloro-5-methylpyridine-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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